molecular formula C9H4N2O4 B8300535 4-Nitroquinoline-5,8-dione

4-Nitroquinoline-5,8-dione

Cat. No.: B8300535
M. Wt: 204.14 g/mol
InChI Key: WONHULSYXZAYFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Nitroquinoline-5,8-dione is a useful research compound. Its molecular formula is C9H4N2O4 and its molecular weight is 204.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H4N2O4

Molecular Weight

204.14 g/mol

IUPAC Name

4-nitroquinoline-5,8-dione

InChI

InChI=1S/C9H4N2O4/c12-6-1-2-7(13)9-8(6)5(11(14)15)3-4-10-9/h1-4H

InChI Key

WONHULSYXZAYFN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)C2=NC=CC(=C2C1=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

400 mg (1.71 mmol) of 4-nitro-5,8-dimethoxyquinoline are dissolved in 10 mL of CH3CN and 5 mL of water at room temperature. 2.8 g (5.2 mmol) of cerium ammonium nitrate are added and the reaction medium is stirred for 15 min. After evaporating off the CH3CN on a rotary evaporator, 10 mL of water are added and the medium is extracted with CH2Cl2 (3 times 20 mL). After drying the organic phases and evaporating off the solvent on a rotary evaporator, 290 mg of 4-nitroquinoline-5,8-dione are obtained in the form of an orange powder.
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
cerium ammonium nitrate
Quantity
2.8 g
Type
reactant
Reaction Step Three

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